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Compound of Interest

Compound Name: Mirivadelgat

Cat. No.: B15616052 Get Quote

Specific disposal procedures and a Safety Data Sheet (SDS) for Mirivadelgat (also known as

FP-045) are not publicly available at this time. As an investigational drug currently in clinical

development by Foresee Pharmaceuticals, detailed safety and disposal protocols are typically

confined to the research and clinical sites involved in its handling.[1][2][3][4][5][6]

For researchers, scientists, and drug development professionals, it is critical to adhere to

established best practices for the disposal of research-grade pharmaceutical compounds. The

following guide provides a general framework and procedural steps that should be followed.

This information is based on standard laboratory safety and chemical handling protocols and

should be adapted to comply with local, state, and federal regulations, as well as specific

institutional guidelines.

General Disposal Procedures for Research-Grade
Pharmaceutical Compounds
The proper disposal of pharmaceutical waste is essential to protect public health and the

environment.[7] Improperly managed pharmaceutical waste can lead to environmental

contamination and pose health risks.[7][8] The primary methods for disposing of chemical and

pharmaceutical waste from laboratory settings involve segregation, proper containment, and

disposal through a licensed hazardous waste contractor.

Step 1: Compound Classification and Segregation

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15616052?utm_src=pdf-interest
https://www.benchchem.com/product/b15616052?utm_src=pdf-body
https://www.foreseepharma.com/en/rd/overview
https://adisinsight.springer.com/drugs/800049296
https://trial.medpath.com/news/d1ad47c332fdf295/foresee-pharmaceuticals-initiates-phase-2-windward-trial-of-mirivadelgat-for-ph-ild-treatment
https://delta.larvol.com/Products/?ProductId=e5f2cf86-114e-47cb-a7c7-5f1697fd590d
https://www.foreseepharma.com/en/news/category/press_releases/FirstPatientDosedinthePhase2WINDWARDStudy
https://www.prnewswire.com/news-releases/foresee-pharmaceuticals-announces-first-patient-dosed-in-the-phase-2-windward-study-of-the-aldh2-activator-mirivadelgat-for-patients-with-pulmonary-hypertension-associated-interstitial-lung-disease-ph-ild-302456261.html
https://www.anentawaste.com/knowledge-hub/resources/a-guide-to-the-disposal-of-pharmaceutical-waste/
https://www.anentawaste.com/knowledge-hub/resources/a-guide-to-the-disposal-of-pharmaceutical-waste/
https://www.orionpharma.com/sustainability/environment/pharmaceutical-residues-in-the-environment/disposal-of-pharmaceutical-waste/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Before disposal, the compound must be classified to determine the appropriate disposal

pathway. This is typically based on information found in the Safety Data Sheet (SDS). Since an

SDS for Mirivadelgat is not publicly available, a conservative approach should be taken,

treating it as a potentially hazardous substance.

Identify and Segregate: Keep the waste chemical separate from other waste streams. Do not

mix with non-hazardous trash or pour it down the drain.[8]

Controlled Substances: If the compound is classified as a controlled substance, it must be

disposed of according to specific national and institutional regulations, which may involve

denaturing the substance to prevent misuse.[7][9]

Hazardous Characteristics: Evaluate the compound for characteristics such as toxicity,

reactivity, corrosivity, and flammability. This information is typically found in the SDS.

Step 2: Packaging and Labeling
Proper packaging and labeling are crucial for the safe handling and disposal of chemical waste.

Use Appropriate Containers: Waste should be stored in chemically resistant, leak-proof

containers with secure lids.

Label Clearly: The container must be clearly labeled with the words "Hazardous Waste," the

name of the chemical(s), the concentration, and the date.

Step 3: Storage
Store the contained waste in a designated, secure area away from general laboratory traffic.

The storage area should have secondary containment to prevent spills from spreading.

Step 4: Disposal
Disposal of pharmaceutical waste must be handled by a licensed and certified hazardous

waste disposal company.

Contact Environmental Health and Safety (EHS): Your institution's EHS department will have

established procedures and contracts with waste disposal vendors.
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Arrange for Pickup: Schedule a pickup for the waste with the EHS department or the

designated waste contractor.

Documentation: Ensure all necessary paperwork, such as a hazardous waste manifest, is

completed accurately.

Illustrative Data Presentation
The following table provides an example of the type of quantitative data that would typically be

found in a Safety Data Sheet (SDS) for a research compound. This data is for illustrative

purposes only and does not represent Mirivadelgat.

Parameter Value Section in SDS

Acute Toxicity (Oral) LD50: >2000 mg/kg (Rat) Section 11

Aquatic Toxicity
LC50: >100 mg/L, 96 hours

(Fish)
Section 12

Boiling Point Not Determined Section 9

Flash Point Not Applicable Section 9

Solubility in Water < 1 mg/mL Section 9

General Experimental Workflow for Waste
Neutralization (Illustrative Example)
For certain chemical wastes, a neutralization protocol may be required before disposal. The

following is a generalized example of such a protocol. This is a hypothetical example and

should not be attempted for Mirivadelgat or any other compound without a validated protocol

from a reliable source like an SDS or relevant literature.

Preparation: Don appropriate Personal Protective Equipment (PPE), including safety

goggles, a lab coat, and chemical-resistant gloves. Work in a certified chemical fume hood.

Dilution: Slowly add the chemical waste to a large volume of cold water or a suitable solvent

to dilute it.
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Neutralization: While stirring, slowly add a neutralizing agent (e.g., sodium bicarbonate for

acidic waste, or a weak acid for basic waste) until the pH is within the acceptable range for

disposal (typically between 6 and 8).

Verification: Check the pH of the solution using a calibrated pH meter or pH strips.

Disposal: Dispose of the neutralized solution in accordance with institutional and local

regulations.

Visualizing the Disposal Workflow
The following diagram illustrates a general workflow for the proper disposal of laboratory

chemical waste.
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Caption: General workflow for laboratory chemical waste disposal.
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For Mirivadelgat, researchers should directly contact their institution's Environmental Health

and Safety office for guidance. They may also consider contacting the manufacturer, Foresee

Pharmaceuticals, for specific handling and disposal information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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